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Introduction

The sol-gel method offers a versatile and cost-effective route for the synthesis of nickel
dihydroxide (Ni(OH)2) nanoparticles with controlled particle size and high purity.[1][2] This
method involves the transition of a colloidal suspension (sol) into a gelatinous network (gel),
which can then be processed to obtain the desired nanomaterial.[3][4] Nickel dihydroxide is a
crucial material in various applications, including battery electrodes, supercapacitors,
electrocatalysis, and as a precursor for the synthesis of nickel oxide (NiO) nanopatrticles.[1][5]
These subsequent NiO nanopatrticles have applications in sensors, photocatalysis, and
magnetic materials.[5][6] The sol-gel process allows for homogeneous mixing of precursors at
a molecular level, leading to uniform and well-crystallized nanopatrticles.[2]

Key Synthesis Parameters and Material Properties

The properties of the synthesized nickel dihydroxide and the subsequently formed nickel
oxide are highly dependent on the synthesis parameters. The following tables summarize key
guantitative data from various studies employing the sol-gel method.

Table 1: Influence of Calcination Temperature on NiO Nanoparticle Size
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Calcination Temperature

Precursor °C) Average Particle Size (nm)
Nickel Nitrate Hexahydrate 350 48.5

Nickel Nitrate Hexahydrate 550 45

Nickel Chloride Hexahydrate Not Specified 12.17

Nickel Nitrate Hexahydrate 500 14.08

Nickel Nitrate Hexahydrate 700 15.86

Data compiled from multiple sources.[1][5][7][8]

Table 2: Characterization Data of Sol-Gel Synthesized Nickel Hydroxide and Nickel Oxide
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Material Technique Key Findings

Average particle size of
approximately 15.8 nm.
Identified crystallographic
planes include (001), (100),
(101), (102), (110), (111),
(103), (201), and (202).[9]

Ni(OH)2 XRD

Cubic crystal structure.
Identified crystallographic
planes include (111), (200),
NiO XRD (220), (311), and (222).[1][9]
The average crystallite size
can be calculated using the

Debye-Scherrer equation.[7]

Shows small powder

Ni(OH)2 SEM
agglomerates.[5]
Reveals spherical and uniform
) nanoparticles, though
NiO SEM

agglomeration can occur due

to high surface energy.[1]

Confirms the elemental
composition, showing the
presence of Nickel (Ni) and

NiO EDX Oxygen (O) without significant
impurities.[1][6] One study
reported 67.3% Ni and 32.7%
0.[1]

The band gap energy of NiO
NiO UV-Vis has been reported to be
around 3.85 eV.[7]

Experimental Workflow Diagram
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The following diagram illustrates the typical workflow for the sol-gel synthesis of nickel
dihydroxide and its subsequent conversion to nickel oxide.

Ni(OH)z Synthesis

Post-Syntl

9 ‘Aging / Decanting T
[ (€.g.. 24 hours) )—>[F\N9r the Frec\plta‘e]—»[ \

Click to download full resolution via product page

Figure 1: Experimental workflow for sol-gel synthesis of Ni(OH)z and NiO.

Detailed Experimental Protocols

This section provides a detailed protocol for the sol-gel synthesis of nickel dihydroxide, which
can be adapted based on specific research needs.

Protocol 1: Synthesis of Nickel Dihydroxide Nanoparticles
Materials:

 Nickel (1) nitrate hexahydrate (Ni(NOs)2:6H20) or Nickel (II) chloride hexahydrate
(NiCl2-6H20)

e Sodium hydroxide (NaOH)
e Deionized water
o Magnetic stirrer and stir bar

e Burette
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pH meter or pH paper
Beakers
Filtration apparatus (e.g., Buchner funnel and filter paper)

Drying oven

Procedure:

Precursor Solution Preparation: Prepare an aqueous solution of the nickel salt by dissolving
3-4 grams of nickel nitrate hexahydrate in 100 mL of deionized water in a beaker.[2] Stir the
solution using a magnetic stirrer until the salt is completely dissolved.

Alkaline Solution Preparation: Prepare a 0.5 M solution of sodium hydroxide by dissolving
the appropriate amount of NaOH pellets in deionized water.

Sol Formation and Gelation:
o Place the beaker with the nickel salt solution on a magnetic stirrer.

o Slowly add the 0.5 M NaOH solution dropwise from a burette into the nickel salt solution
while constantly stirring.[2]

o Monitor the pH of the solution frequently. Continue adding NaOH until the pH reaches
approximately 11, at which point a green precipitate of nickel dihydroxide will form.[2]

Stirring and Aging:

o Continue stirring the solution for 2-3 hours at room temperature (25°C) to ensure a
complete reaction.[5]

o After stirring, allow the solution to rest and decant for 24 hours to allow for complete phase
separation and aging of the gel.[5]

e Washing and Filtration:

o Filter the solid precipitate using a filtration apparatus.
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o Wash the collected precipitate several times with deionized water until the pH of the filtrate
is neutral. This step is crucial to remove any unreacted ions.[5]

e Drying:

o Dry the washed nickel dihydroxide precipitate in an oven at 100°C until a constant
weight is achieved to obtain the final Ni(OH)2 powder.[5]

Protocol 2: Conversion of Nickel Dihydroxide to Nickel Oxide (Optional)
Materials:

o Dried nickel dihydroxide powder (from Protocol 1)

e Furnace

Procedure:

» Place the dried nickel dihydroxide powder in a suitable crucible.

» Calcine the powder in a furnace at a specific temperature, for example, 350°C for 2 hours, to
convert the nickel dihydroxide to nickel oxide.[5] The calcination temperature can be
adjusted to control the particle size of the resulting NiO.[1][8]

Applications

Nickel dihydroxide and nickel oxide nanoparticles synthesized via the sol-gel method have a
wide range of applications due to their desirable properties.

o Batteries: Ni(OH):z is a widely used material in the positive electrodes of nickel-cadmium (Ni-
Cd) and nickel-metal hydride (Ni-MH) batteries due to its high power density and low toxicity.

[5]

e Supercapacitors: The high surface area of NiO makes it a promising material for
supercapacitors.[5]

e Sensors: NiO has been utilized in the fabrication of electrochemical sensors for the detection
of various analytes, including arsenic.[6]
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o Catalysis: NiO nanoparticles can act as efficient catalysts in various chemical reactions.[1]

e Electrochromic Coatings: Sol-gel deposited nickel oxide films have applications in
electrochromic devices.[5]

Safety Precautions

o Handle all chemicals with appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat.

o Perform the synthesis in a well-ventilated area or a fume hood.
e Be cautious when handling sodium hydroxide as it is corrosive.

o Exercise care when operating the furnace at high temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Sol-Gel Synthesis
of Nickel Dihydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224685#sol-gel-synthesis-of-nickel-dihydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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